![molecular formula C19H20N4O2S B2954569 N-(4-(3-methoxypiperidin-1-yl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide CAS No. 2309623-20-7](/img/structure/B2954569.png)
N-(4-(3-methoxypiperidin-1-yl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
Overview
Description
N-(4-(3-methoxypiperidin-1-yl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is a member of the benzothiadiazole family, which is known for its diverse biological activities.
Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
Benzothiadiazole derivatives are important acceptor units in the development of photoluminescent compounds for OLEDs. They contribute to the molecular construction that enables efficient light emission in display and lighting technologies .
Organic Solar Cells
These derivatives play a crucial role as acceptor materials in organic solar cells, contributing to the conversion of solar energy into electrical energy through photovoltaic processes .
Organic Field-Effect Transistors (OFETs)
In OFETs, benzothiadiazole derivatives can be used as semiconductor materials due to their favorable electronic properties, which are essential for the development of flexible and lightweight electronic devices .
Pharmaceutical Research
Piperidine derivatives, which are part of the compound’s structure, have been explored for their pharmacological potential. They are involved in the discovery and biological evaluation of potential drugs .
Optoelectronic Applications
Research has focused on the structure-properties relationship of benzothiadiazole derivatives for their use in optoelectronic applications, including light-emitting conjugated organic compounds .
Non-Fullerene Acceptors (NFAs) for Organic Photovoltaics
Benzothiadiazole derivatives have been coupled with electron-rich cores to create non-fullerene acceptors, which are used in the development of organic photovoltaic devices .
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit significant antimicrobial activity , suggesting that their targets may include bacterial and fungal proteins essential for growth and survival.
Mode of Action
Based on the antimicrobial activity of similar compounds , it can be hypothesized that it may interact with its targets, leading to inhibition of essential biochemical processes in the microorganisms, thereby exerting its antimicrobial effects.
Result of Action
Given its antimicrobial activity, it can be inferred that the compound likely leads to the death of the microorganisms by inhibiting essential biochemical processes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and presence of other substances can affect the compound’s stability and its interaction with its targets.
properties
IUPAC Name |
N-[4-(3-methoxypiperidin-1-yl)phenyl]-2,1,3-benzothiadiazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O2S/c1-25-16-3-2-10-23(12-16)15-7-5-14(6-8-15)20-19(24)13-4-9-17-18(11-13)22-26-21-17/h4-9,11,16H,2-3,10,12H2,1H3,(H,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUCULFFNNYFYLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCN(C1)C2=CC=C(C=C2)NC(=O)C3=CC4=NSN=C4C=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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